N-(1-cyanocyclopropyl)-2-(2-cyclopropyl-1H-1,3-benzodiazol-1-yl)acetamide

• IUPAC Name: N-(1-cyanocyclopropyl)-2-(2-cyclopropylbenzimidazol-1-yl)acetamide
• InChI: InChI=1S/C16H16N4O/c17-10-16(7-8-16)19-14(21)9-20-13-4-2-1-3-12(13)18-15(20)11-5-6-11/h1-4,11H,5-9H2,(H,19,21)
• InChI Key: DWBHMYQURFWQER-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC3=CC=CC=C3N2CC(=O)NC4(CC4)C#N
• Molecular Formula: C16H16N4O
• Molecular Weight: 280.32 g/mol

Description

N-(1-cyanocyclopropyl)-2-(2-cyclopropyl-1H-1,3-benzodiazol-1-yl)acetamide, commonly known as CCPA, is a potent and selective agonist of the GABA(B) receptor. It is a chemical compound that has been widely used in scientific research to study the GABA(B) receptor and its role in various physiological and pathological processes.

Mechanism of Action

CCPA acts as a selective agonist of the GABA(B) receptor, which is a metabotropic receptor that regulates the activity of ion channels and neurotransmitter release. It binds to the GABA(B) receptor and activates it, leading to the inhibition of neurotransmitter release and the modulation of ion channels.
Biochemical and Physiological Effects:
CCPA has been shown to have a number of biochemical and physiological effects, including the modulation of neurotransmitter release, inhibition of voltage-gated calcium channels, and regulation of ion channels. It has also been studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using CCPA in lab experiments is its high potency and selectivity for the GABA(B) receptor. This allows for precise modulation of the receptor and its downstream effects. However, one of the limitations of using CCPA is its potential toxicity and side effects, which must be carefully monitored in lab experiments.

Future Directions

There are many potential future directions for research involving CCPA. Some possible areas of study include its potential therapeutic applications in neurological and psychiatric disorders, its effects on the regulation of ion channels and neurotransmitter release, and its potential use as a tool for studying the GABA(B) receptor and its downstream signaling pathways. Further research is needed to fully understand the potential uses and limitations of CCPA in scientific research.

Synthesis Methods

The synthesis of CCPA involves a multi-step process that begins with the preparation of 2-amino-5-cyclopropyl-1,3-benzodiazole. This intermediate is then reacted with cyanogen bromide to form 2-cyano-5-cyclopropyl-1,3-benzodiazole. The final step involves the reaction of this intermediate with N-(1-cyanocyclopropyl)acetamide to yield CCPA.

Scientific Research Applications

CCPA has been extensively used in scientific research to study the GABA(B) receptor and its role in various physiological and pathological processes. It has been shown to modulate neurotransmitter release, inhibit voltage-gated calcium channels, and regulate ion channels. It has also been studied for its potential therapeutic applications in various neurological and psychiatric disorders.